O-demethylhydroxychlorothricin
O-demethylhydroxychlorothricin
Brand Name:
Vulcanchem
CAS No.:
134615-17-1
VCID:
VC0143171
InChI:
InChI=1S/C49H61ClO17/c1-22-21-49-27(19-29(22)43(56)57)12-9-7-6-8-11-26-15-16-28-30(48(26,5)47(60)66-41(42(49)55)45(59)67-49)13-10-14-33(28)64-46-39(54)38(53)40(25(4)62-46)65-35-20-34(37(52)24(3)61-35)63-44(58)36-23(2)31(50)17-18-32(36)51/h9,12,15-19,22,24-28,30,33-35,37-40,46,51-55H,6-8,10-11,13-14,20-21H2,1-5H3,(H,56,57)/b12-9-/t22-,24-,25-,26-,27-,28+,30-,33+,34-,35+,37-,38-,39?,40-,46+,48-,49?/m1/s1
SMILES:
CC1CC23C(C=CCCCCC4C=CC5C(C4(C(=O)OC(=C2O)C(=O)O3)C)CCCC5OC6C(C(C(C(O6)C)OC7CC(C(C(O7)C)O)OC(=O)C8=C(C=CC(=C8C)Cl)O)O)O)C=C1C(=O)O
Molecular Formula:
C49H61ClO17
Molecular Weight:
957.46
O-demethylhydroxychlorothricin
CAS No.: 134615-17-1
Main Products
VCID: VC0143171
Molecular Formula: C49H61ClO17
Molecular Weight: 957.46
| CAS No. | 134615-17-1 |
|---|---|
| Product Name | O-demethylhydroxychlorothricin |
| Molecular Formula | C49H61ClO17 |
| Molecular Weight | 957.46 |
| Standard InChI | InChI=1S/C49H61ClO17/c1-22-21-49-27(19-29(22)43(56)57)12-9-7-6-8-11-26-15-16-28-30(48(26,5)47(60)66-41(42(49)55)45(59)67-49)13-10-14-33(28)64-46-39(54)38(53)40(25(4)62-46)65-35-20-34(37(52)24(3)61-35)63-44(58)36-23(2)31(50)17-18-32(36)51/h9,12,15-19,22,24-28,30,33-35,37-40,46,51-55H,6-8,10-11,13-14,20-21H2,1-5H3,(H,56,57)/b12-9-/t22-,24-,25-,26-,27-,28+,30-,33+,34-,35+,37-,38-,39?,40-,46+,48-,49?/m1/s1 |
| Standard InChIKey | SYLYEYLFHIICFD-QYKOQQNISA-N |
| SMILES | CC1CC23C(C=CCCCCC4C=CC5C(C4(C(=O)OC(=C2O)C(=O)O3)C)CCCC5OC6C(C(C(C(O6)C)OC7CC(C(C(O7)C)O)OC(=O)C8=C(C=CC(=C8C)Cl)O)O)O)C=C1C(=O)O |
| Synonyms | O-demethylhydroxychlorothricin |
| Last Modified | Aug 20 2021 |
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